2-Amino-3-(trifluoromethyl)pyridine-4-acetonitrile

• IUPAC Name: 2-[2-amino-3-(trifluoromethyl)pyridin-4-yl]acetonitrile
• InChI: InChI=1S/C8H6F3N3/c9-8(10,11)6-5(1-3-12)2-4-14-7(6)13/h2,4H,1H2,(H2,13,14)
• InChI Key: IHIJPMIQMLQMMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1CC#N)C(F)(F)F)N
• Molecular Formula: C8H6F3N3
• Molecular Weight: 201.15 g/mol

Description

“2-Amino-4-(trifluoromethyl)pyridine” is a 2-amino-substituted nitrogen-containing six-membered heterocyclic compound. It’s used as an important pharmaceutical intermediate.

Synthesis Analysis

Trifluoromethylpyridines (TFMP) and its derivatives are synthesized through two main methods. One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of “2-Amino-4-(trifluoromethyl)pyridine” is represented by the empirical formula C6H5F3N2. It has a molecular weight of 162.11.

Chemical Reactions Analysis

Trifluoromethylpyridine acts as a reactant in the preparation of aminopyridines through amination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Amino-4-(trifluoromethyl)pyridine” include a solid form and a melting point of 70-74 °C.

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Safety and Hazards

“2-Amino-4-(trifluoromethyl)pyridine” is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

Trifluoromethylpyridines have a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. It is expected that many novel applications of TFMP will be discovered in the future.